Methyl 3-{[(5-bromo-1,3-thiazol-2-yl)methyl]sulfonyl}propanoate

• Molecular Formula: C8H10BrNO4S2
• Molecular Weight: 328.2 g/mol
• IUPAC Name: methyl 3-[(5-bromo-1,3-thiazol-2-yl)methylsulfonyl]propanoate
• InChI: InChI=1S/C8H10BrNO4S2/c1-14-8(11)2-3-16(12,13)5-7-10-4-6(9)15-7/h4H,2-3,5H2,1H3
• InChI Key: FEZMSKLGZMRAAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCS(=O)(=O)CC1=NC=C(S1)Br

Description

Methyl 3-{[(5-bromo-1,3-thiazol-2-yl)methyl]sulfonyl}propanoate is a useful research compound. Its molecular formula is C8H10BrNO4S2 and its molecular weight is 328.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Step 2 (1.45 g, 4.90 mmol) was taken up in CH2Cl2 (30 mL)/MeOH (15 mL), and magnesium monoperoxyphthalate hexahydrate (4.54 g, 7.34 mmol) was added. The reaction was stirred at room temperature for 2 h. The yellow slurry was diluted with aqueous 10% Na2S2O3 and water and extracted with CH2Cl2 (2×). The combined organic layers were washed with saturated aqueous NaHCO3, dried (MgSO4), filtered and evaporated. Flash chromatography (0-50% ethyl acetate in hexanes) afforded methyl 3-{[(5-bromo-1,3-thiazol-2-yl)methyl]sulfonyl}propanoate (1.53 g, 95%) as a white solid. MS ESI: [M+H]+ m/z 327.9/329.9.